1-(Piperidin-4-yl)-1H-indazole
Overview
Description
“1-(Piperidin-4-yl)-1H-indazole” is a compound that belongs to the class of piperidine derivatives . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
Piperidine derivatives are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction .Chemical Reactions Analysis
Piperidines undergo various chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination . These reactions lead to the formation of various piperidine derivatives .Scientific Research Applications
Pharmacological Research
1-(Piperidin-4-yl)-1H-indazole: is a compound of interest in pharmacological research due to its piperidine moiety, which is a common feature in many pharmaceuticals . Piperidine derivatives are known for their wide range of biological activities and are utilized in the development of drugs with various therapeutic applications, such as anticancer, antiviral, antimalarial, antimicrobial, and anti-inflammatory agents .
Drug Synthesis
The piperidine ring system found in 1-(Piperidin-4-yl)-1H-indazole is a key building block in the synthesis of drugs. It is involved in the creation of compounds that target specific proteins or enzymes within the body, contributing to the treatment of diseases associated with cortisol abnormalities, for example .
Biological Activity Studies
This compound has been the subject of studies to evaluate its biological activity. Research has focused on its potential antimicrobial properties, with some derivatives showing promising antibacterial and antifungal activity . This makes it a valuable candidate for further investigation in the development of new antimicrobial agents.
Chemical Synthesis Methods
The synthesis of 1-(Piperidin-4-yl)-1H-indazole involves various chemical reactions that are significant in organic chemistry. Methods such as hydrogenation, cyclization, and multicomponent reactions are used to create this compound, which can then be applied in the synthesis of more complex molecules .
Industrial Uses
While direct references to the industrial uses of 1-(Piperidin-4-yl)-1H-indazole specifically are not readily available, piperidine derivatives, in general, are used in the production of substances like vulcanization accelerators for rubber . This highlights the industrial relevance of compounds within this chemical class.
Environmental Impact
The environmental impact of chemical compounds is an important consideration. While specific data on 1-(Piperidin-4-yl)-1H-indazole is not detailed, the safety and handling precautions provided for similar compounds indicate that proper disposal and handling are crucial to minimize any potential environmental risks .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary target of 1-(Piperidin-4-yl)-1H-indazole is the protein serine/threonine-protein kinase B-raf . This protein plays a crucial role in regulating cell growth .
Mode of Action
It is known that compounds containing a piperidine skeleton, like 1-(piperidin-4-yl)-1h-indazole, can interact with their targets to induce changes in cellular processes .
Biochemical Pathways
It is known that piperidine derivatives can influence various biochemical pathways, leading to different downstream effects .
Pharmacokinetics
It is known that the pharmacokinetic properties of a drug can significantly impact its bioavailability .
Result of Action
It is known that piperidine derivatives can have various biological activities, including anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant effects .
Action Environment
The action, efficacy, and stability of 1-(Piperidin-4-yl)-1H-indazole can be influenced by various environmental factors. For instance, the hypoxic environment around tumor tissue can influence the action of drugs that target hypoxia-inducible factors .
properties
IUPAC Name |
1-piperidin-4-ylindazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3/c1-2-4-12-10(3-1)9-14-15(12)11-5-7-13-8-6-11/h1-4,9,11,13H,5-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AEODUXMQHQNEAM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1N2C3=CC=CC=C3C=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40629815 |
Source
|
| Record name | 1-(Piperidin-4-yl)-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40629815 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Piperidin-4-yl)-1H-indazole | |
CAS RN |
170438-69-4 |
Source
|
| Record name | 1-(Piperidin-4-yl)-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40629815 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(Phenylamino)-1-phenyl-1H-pyrazolo[3,4-D]pyrimidine](/img/structure/B181386.png)
